Cas no 88538-41-4 (2H,5H-Pyrano[3,2-c][1]benzopyran-5-one, 2,2,7-trimethyl-)

2H,5H-Pyrano[3,2-c][1]benzopyran-5-one, 2,2,7-trimethyl- structure
88538-41-4 structure
Product name:2H,5H-Pyrano[3,2-c][1]benzopyran-5-one, 2,2,7-trimethyl-
CAS No:88538-41-4
MF:C15H14O3
MW:242.269864559174
CID:629504
PubChem ID:13045727

2H,5H-Pyrano[3,2-c][1]benzopyran-5-one, 2,2,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H,5H-Pyrano[3,2-c][1]benzopyran-5-one, 2,2,7-trimethyl-
    • 2,2,7-trimethylpyrano[3,2-c]chromen-5-one
    • 88538-41-4
    • DTXSID30516169
    • 2,2,7-Trimethyl-2H,5H-pyrano[3,2-c][1]benzopyran-5-one
    • Inchi: InChI=1S/C15H14O3/c1-9-5-4-6-10-12(9)17-14(16)11-7-8-15(2,3)18-13(10)11/h4-8H,1-3H3
    • InChI Key: XAZXWUQBOHSUKK-UHFFFAOYSA-N
    • SMILES: CC1=C2C(=CC=C1)C3=C(C=CC(O3)(C)C)C(=O)O2

Computed Properties

  • Exact Mass: 242.094294304g/mol
  • Monoisotopic Mass: 242.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.5Ų

2H,5H-Pyrano[3,2-c][1]benzopyran-5-one, 2,2,7-trimethyl- Related Literature

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